Succinic acid monotetradecyl ester

• Molecular Formula: C18H34O4
• Molecular Weight: 314.5 g/mol
• IUPAC Name: 4-oxo-4-tetradecoxybutanoic acid
• InChI: InChI=1S/C18H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22-18(21)15-14-17(19)20/h2-16H2,1H3,(H,19,20)
• InChI Key: LSWKXNPXIJXDHU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCOC(=O)CCC(=O)O

Description

Succinic acid monotetradecyl ester is a useful research compound. Its molecular formula is C18H34O4 and its molecular weight is 314.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Succinic anhydride (24.2 g) and tetradecanol (42.9 g) were molten by heating them at 120° to 130° C. and stirred for 3 hours. After completion of the reaction, the reaction mixture was cooled to 80° C., and 50 ml of water was added thereto. The mixture was stirred for one additional hour. The reaction mixture was cooled to room temperature and extracted with 200 ml of ethyl acetate. The ethyl acetate solution was washed with 200 ml of water three times and concentrated to dryness under reduced pressure. There was obtained 60.9 g (96.8%) of 3-tetradecyloxycarbonylpropionic acid. Melting point: 48° to 49° C.